Cas no 1411772-66-1 (methyl 4-amino-2-methoxycyclohexanecarboxylate)

• Product Name: methyl 4-amino-2-methoxycyclohexanecarboxylate
• CAS No: 1411772-66-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2126756
• Update Time: 2023-11-19

methyl 4-amino-2-methoxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-methoxycyclohexanecarboxylate
• YVRQEXZMYZSPCS-UHFFFAOYSA-N
• CID 86731996
• Cyclohexanecarboxylic acid, 4-amino-2-methoxy-, methyl ester

• Inchi： 1S/C9H17NO3/c1-12-8-5-6(10)3-4-7(8)9(11)13-2/h6-8H,3-5,10H2,1-2H3
• InChI Key： YVRQEXZMYZSPCS-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CCC1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 61.6

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 248.4±40.0 °C(Predicted)
• pka: 9.94±0.70(Predicted)